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Compound of Interest

Compound Name: AZD4694 Precursor

Cat. No.: B8698694

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of
the precursor molecule used in the synthesis of AZD4694, a significant radioligand for positron
emission tomography (PET) imaging of amyloid-3 plaques.

Quantitative Data Summary

The precursor for AZD4694, also known by the identifier AZ13040214, possesses the following
molecular characteristics[1]:

Property Value
Molecular Formula C22H25N307
Molecular Weight 443.45 g/mol
Purity 98.79%

CAS Number 1211333-20-8

Synthesis and Experimental Context

The AZD4694 precursor is integral to the synthesis of [18F]JAZD4694 and [11C]AZD4694, which
are used in PET imaging to visualize amyloid-3 deposits in the brain, a hallmark of Alzheimer's
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disease[1][2]. The synthesis of the radiolabeled AZD4694 involves the N-11C-methylation or
radiofluorination of this precursor molecule[2][3].

For instance, the preparation of [1*C]AZD4694 involves a four-step convergent synthesis to
obtain the immediate unlabeled precursor, followed by N-11C-methylation using [*:C]methyl
iodide[2]. Similarly, the production of 18F-AZD4694 involves the radiofluorination of the
corresponding N-Boc—protected nitro precursor, followed by acidic deprotection[3].

Experimental Workflow Visualization

The general workflow for determining the molecular weight of a chemical compound like the
AZDA4694 precursor is outlined below. This process is fundamental in analytical chemistry and
crucial for the characterization of new molecules in drug development.
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Workflow for Molecular Weight Determination

Sample Preparation & Analysis

Isolate and Purify Precursor

Determine Elemental Composition
(e.g., via Mass Spectrometry, Elemental Analysis)

nterpret Data

Identify Molecular Formula

(C22H25N307)

nput for Calculation

Calculation

Obtain Standard Atomic Weights

Calculate Molecular Weight
(Sum of atomic weights)

Final Value

Result
\

Molecular Weight = 443.45 g/mol

Click to download full resolution via product page

A simplified workflow for determining the molecular weight of the AZD4694 precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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